Cas no 2169491-95-4 ({8-methyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine)

• Product Name: {8-methyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine
• CAS No: 2169491-95-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5872714
• PubChem ID: 165847969
• Update Time: 2025-06-09

{8-methyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {8-methyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine
• EN300-1479039
• 2169491-95-4
• {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine

• Inchi： 1S/C10H20N2O/c1-12-5-2-10(3-6-12)4-7-13-9(10)8-11/h9H,2-8,11H2,1H3
• InChI Key： NHEPEBWHWYRCHR-UHFFFAOYSA-N
• SMILES： O1CCC2(CCN(C)CC2)C1CN

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on {8-methyl-2-oxa-8-azaspiro4.5decan-1-yl}methanamine

Comprehensive Overview of {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine (CAS No. 2169491-95-4)

The compound {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine, identified by its CAS No. 2169491-95-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic framework and functional amine group make it a versatile building block for the synthesis of novel pharmaceuticals. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter systems. The compound's rigid spiro structure also contributes to its stability, making it a promising candidate for further development.

In recent years, the demand for spirocyclic compounds like {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine has surged due to their enhanced bioavailability and reduced metabolic degradation. These properties are critical in the design of next-generation therapeutics, especially for conditions such as neurodegenerative diseases and mood disorders. The compound's CAS No. 2169491-95-4 is frequently searched in academic databases and patent filings, reflecting its growing importance in the pharmaceutical industry. Additionally, its amine functionality allows for easy derivatization, enabling the creation of diverse analogs with tailored biological activities.

The synthesis of {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine involves sophisticated organic chemistry techniques, including ring-closing reactions and selective functionalization. Its molecular weight and logP value are often discussed in the context of drug-likeness, a key consideration in modern drug design. The compound's spiro[4.5]decane core is particularly noteworthy, as it imparts conformational rigidity, which can enhance binding affinity to target proteins. This feature is highly sought after in the development of GPCR modulators and enzyme inhibitors, two hot topics in current pharmacological research.

From a commercial perspective, {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine is available through specialized chemical suppliers, often listed under its CAS No. 2169491-95-4. Its pricing and availability are influenced by factors such as purity grade and scale of production, which are critical for researchers and manufacturers alike. The compound is also a subject of interest in patent literature, with several applications highlighting its utility in CNS-targeted therapies. This aligns with the broader trend of exploring spirocyclic scaffolds for their potential to address unmet medical needs.

In conclusion, {8-methyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanamine (CAS No. 2169491-95-4) represents a fascinating example of how structural innovation can drive advancements in medicinal chemistry. Its unique spirocyclic architecture and functional versatility make it a valuable tool for researchers aiming to develop new therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery and molecular design.